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Compound of Interest

Compound Name: Phenylmethan-d2-ol

Cat. No.: B1357021

An In-depth Technical Guide to the Safe Handling of Phenylmethan-d2-ol

This guide provides comprehensive safety and handling information for Phenylmethan-d2-ol
(also known as Benzyl-a,a-d2 alcohol), intended for researchers, scientists, and professionals
in drug development. The following sections detail the hazards, protective measures, and
emergency procedures associated with this compound.

Chemical Identification and Physical Properties

Phenylmethan-d2-ol is a deuterated form of benzyl alcohol. The substitution of hydrogen
atoms with deuterium at the a-position can be utilized in tracer studies or to investigate kinetic
isotope effects in metabolic pathways.

Table 1: Physical and Chemical Properties of Phenylmethan-d2-ol
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Property Value Reference
CAS Number 21175-64-4 [1]
Molecular Formula CeHsCD20OH [1]
Molecular Weight 110.15 g/mol [2]
Appearance Colorless, oily liquid [3]
Boiling Point 203-205 °C (lit.) [1]
Melting Point -16 to -13 °C (lit.) [1]
Density 1.065 g/mL at 25 °C [1]
Flash Point 101 °C (213.8 °F) - closed cup [1]

Refractive Index

n20/D 1.5388 (lit.)

[1]

Hazard Identification and Classification

Phenylmethan-d2-ol is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Serious Eye Irritation 2 H319: Causes serious eye

irritation

Source:[1]

Signal Word: Warning[1]

Safe Handling and Storage
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Proper handling and storage are crucial to minimize risks associated with Phenylmethan-d2-
ol.

Precautions for Safe Handling

e Avoid contact with skin and eyes.[4]

Do not breathe vapors or mist.

Ensure adequate ventilation in the handling area.[5]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Keep away from open flames, hot surfaces, and sources of ignition.

Conditions for Safe Storage

» Store in a tightly closed container.[6]
o Keep in a cool, dry, and well-ventilated place.[7]

o Recommended long-term storage is at 4°C, sealed and protected from moisture and light.[2]

[8]
e The substance is hygroscopic.[6]

It may form explosive peroxides and oxidizes slowly in the air to benzaldehyde and benzoic
acid.[3]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Reference

) Use safety glasses with side-
Eye/Face Protection ) [4][6]
shields or goggles.

Handle with chemically
) ) resistant gloves (e.g., nitrile
Skin Protection [31[4]
rubber). Inspect gloves before

use.

Wear appropriate protective
Body Protection clothing to prevent skin [319]

exposure.

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection approved respirator if 9]

exposure limits are exceeded

or if irritation is experienced.

Hygiene Measures

Change contaminated clothing and wash hands after working with the substance. Preventive
skin protection is recommended.

First Aid Measures

In case of exposure, follow these first-aid procedures immediately.

Table 4: First Aid Procedures
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Exposure Route First Aid Measure Reference

Call a POISON CENTER or

doctor if you feel unwell. Rinse
If Swallowed

mouth. Caution: Risk of

aspiration if the victim vomits.

Move person into fresh air. If
not breathing, give artificial

If Inhaled o [4]
respiration. Consult a

physician.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

In Case of Eye Contact ) o
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Take off immediately all
In Case of Skin Contact contaminated clothing. Rinse

skin with water/shower.

Fire-Fighting and Accidental Release Measures
Fire-Fighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

o Specific Hazards: The substance is combustible. Vapors are heavier than air and may form
explosive mixtures with air on intense heating.[6] Hazardous combustion products include
carbon oxides.[6]

» Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release
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e Personal Precautions: Do not breathe vapors. Avoid substance contact. Ensure adequate

ventilation and evacuate the danger area.
e Environmental Precautions: Do not let the product enter drains.[4]

e Containment and Cleanup: Cover drains. Collect, bind, and pump off spills. Absorb with
liquid-absorbent material (e.g., Chemizorb®). Dispose of the collected material as hazardous

waste.[4]

Visualized Protocols and Workflows

The following diagrams illustrate standard procedures for handling Phenylmethan-d2-ol.
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Standard Handling Workflow for Phenylmethan-d2-ol

Preparation

l

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

l

Ensure Proper Ventilation
(Fume Hood)

'

Chemical Handling

Weighing / Aliquoting

Use in Experiment

Cleanup & Disposal

Decontaminate Work Area

Dispose of Waste
(Follow Institutional Protocols)

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling Phenylmethan-d2-ol.
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Logical Flow for Accidental Spill Response

Spill Detected

Evacuate Immediate Area
Alert Colleagues

'

Assess Spill Size & Hazard

Contain Spill with Large Spill or
Inert Absorbent Material Poor Ventilation

Collect Residue into Contact Emergency Services
Waste Container & EHS

Decontaminate Spill Area

Dispose of Waste as Hazardous

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a Phenylmethan-d2-ol spill.
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Disclaimer: This document is intended as a guide and is based on publicly available safety
data. It is not a substitute for a thorough review of the manufacturer's Safety Data Sheet (SDS)
and adherence to all institutional and regulatory safety protocols. Users are responsible for
conducting their own risk assessments before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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